Cas no 183861-00-9 (2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol)

• Product Name: 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol
• CAS No: 183861-00-9
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 2783882
• Update Time: 2025-10-28

2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol

• Inchi： 1S/C16H19NO/c1-12(2)13-7-9-15(10-8-13)17-11-14-5-3-4-6-16(14)18/h3-10,12,17-18H,11H2,1-2H3
• InChI Key： SQWIAVFACXNAKF-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1C=CC(=CC=1)C(C)C

Additional information on 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol

Introduction to 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol (CAS No. 183861-00-9)

2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 183861-00-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound features a phenolic moiety linked to an amino group, which is further connected to a propyl-substituted benzene ring, creating a multifaceted scaffold that may contribute to its unique chemical and biological properties.

The structural framework of 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol is particularly noteworthy for its potential in drug design. The presence of both hydrophilic and lipophilic regions within its structure suggests that it may exhibit favorable pharmacokinetic properties, such as good solubility and membrane permeability. These characteristics are crucial for the development of effective therapeutic agents, as they influence how the compound is absorbed, distributed, metabolized, and excreted by the body.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols are known for their antioxidant properties, which are essential in protecting cells from oxidative stress induced by reactive oxygen species. Additionally, many phenolic derivatives have shown promise as antimicrobial, anti-inflammatory, and anticancer agents. The compound 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol, with its unique structural features, may offer novel mechanisms of action that could be exploited in the development of new drugs.

The propyl group attached to the benzene ring in 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol introduces steric hindrance and influences the compound's electronic properties. This substitution can affect the molecule's ability to interact with biological targets, such as enzymes and receptors. The amino group provides a site for further functionalization, allowing chemists to modify the compound's properties and tailor it for specific therapeutic applications. These structural elements make 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol a versatile scaffold for medicinal chemistry innovation.

The biological activity of 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol has been explored in several preclinical studies. Research indicates that this compound may possess antioxidant and anti-inflammatory effects, which are relevant in the treatment of various chronic diseases, including neurodegenerative disorders and cardiovascular diseases. The phenolic hydroxyl group is known to participate in redox reactions, making it a key player in antioxidant mechanisms. Furthermore, the amino group can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and efficacy.

In vitro studies have demonstrated that 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, the compound may help reduce inflammation and alleviate symptoms associated with inflammatory conditions. Additionally, its ability to scavenge free radicals could contribute to protecting cells from oxidative damage.

The potential anticancer activity of 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol has also been investigated. Cancer cells often exhibit altered redox homeostasis and increased oxidative stress compared to normal cells. The antioxidant properties of this compound may help restore redox balance in cancer cells, leading to their growth inhibition or apoptosis. Moreover, its structural features might allow it to interact with specific cancer-related targets, such as kinases or transcription factors, thereby disrupting oncogenic signaling pathways.

The synthesis of 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and reduction steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex molecular framework efficiently. The choice of reagents and reaction conditions significantly impacts the final product's quality, making synthetic chemistry an integral part of developing this compound for practical applications.

The pharmacokinetic profile of 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol is another critical aspect that needs thorough investigation. Factors such as absorption rate, distribution volume, metabolic stability, and excretion half-life determine how effectively the compound reaches its target site of action and how long it remains active in the body. In vitro pharmacokinetic studies using models like Caco cells (for intestinal absorption) and hepatocytes (for liver metabolism) can provide valuable insights into these parameters. Additionally, animal studies can help assess the compound's biodistribution and toxicity profile before moving to human trials.

The development of novel drug candidates like 2-({[4-(Propan-2-yl)phenyl]amino}methyl)phenol relies heavily on high-throughput screening (HTS) technologies that allow rapid testing of thousands of compounds for biological activity against various targets. HTS has been instrumental in identifying lead compounds with promising therapeutic potential. Once a lead compound is identified, structure-based drug design techniques can be used to optimize its potency, selectivity, and pharmacokinetic properties further. This iterative process involves modifying the molecular structure through computational modeling and experimental validation.

The regulatory landscape for pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell cultures and animal models provide essential data on a compound's biological activity and toxicological profile. If these studies yield positive results, clinical trials involving human subjects are conducted in phases I through III to evaluate the drug's safety, dosage range, and therapeutic effect further. Regulatory agencies such as the U.S Food & Drug Administration (FDA), European Medicines Agency (EMA), and others scrutinize this data before granting approval for marketing.

The future prospects of 2-({[4-(Propan-2-y1)-phenoxy1}]< stron g >amin0})< stron g >me th yl)< stron g >phe n0l in pharmaceutical applications are promising given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic pathways that improve yield efficiency while maintaining high purity standards necessary for clinical use . Additionally , advanced computational methods like molecular dynamics simulations an d machine learning algorithms are being employed t0 predict how t he compo und will behave within t he body an d interact w ith bi ological targets at t he molecul ar level . T his integrative approach holds great promise f or accelerating t he discovery an d development process o f novel therapeutics . p > article > response >